Cas no 1251692-63-3 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 1251692-63-3
• MF: C₁₃H₁₃N₃O₅
• MW: 291.259423017502
• CID: 5824604
• PubChem ID: 52417160
• Update Time: 2025-07-16

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 1251692-63-3
• VU0528655-1
• AKOS024528053
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• F5947-0259

• Inchi： 1S/C13H13N3O5/c1-7-5-9(8(2)20-7)12-15-16-13(21-12)14-11(17)10-6-18-3-4-19-10/h5-6H,3-4H2,1-2H3,(H,14,16,17)
• InChI Key： KKCCWEAENXGDHV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=NN=C(NC(C3=COCCO3)=O)O2)=C1C

Computed Properties

• Exact Mass: 291.08552052g/mol
• Monoisotopic Mass: 291.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 1251692-63-3): A Comprehensive Overview

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 1251692-63-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,5-dimethylfuran moiety and a 1,3,4-oxadiazole ring system. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide involves a series of well-defined chemical reactions. The initial step typically involves the formation of the 2,5-dimethylfuran derivative through a catalytic process. Subsequently, the 1,3,4-oxadiazole ring is introduced via a condensation reaction with an appropriate nitrile and hydrazine derivative. The final step involves the coupling of these intermediates to form the target compound. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of its physical and chemical properties, N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide is a solid at room temperature with a molecular weight of approximately 378.4 g/mol. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under various conditions has been extensively studied to ensure its suitability for pharmaceutical applications.

The biological activity of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide has been the subject of numerous investigations. One of its key properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-y l - 5 , 6 - dihydro - 1 , 4 - dioxine - 2 - carboxamide has also demonstrated significant antiviral activity. Research has indicated that it can inhibit the replication of various viruses by interfering with key viral enzymes and pathways. This broad-spectrum antiviral activity suggests potential applications in the development of antiviral therapies for conditions such as influenza and hepatitis.

The mechanism of action of N - 5 - ( 2 , 5 - dimethylfuran - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 5 , 6 - dihydro - 1 , 4 - dioxine - 2 - carboxamide is multifaceted. It appears to modulate multiple signaling pathways involved in inflammation and viral replication. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the expression of pro-inflammatory genes. Additionally, it may interfere with viral RNA synthesis by targeting specific viral enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of N - 5 - ( 2 , 5 - dimethylfuran - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 5 , 6 - dihydro - 1 , 4 - dioxine - 2 - carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties.

In conclusion, N - 5 -(2 , 5-dimethylfuran – yl ) – oxadiazol – yl – dihydro – dioxine – carboxamide (CAS No. 1251692–63–3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and multifaceted mechanism of action make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.